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Chemical Definition: Cardiospermin is a cyanogenic glucoside [1]. Its molecular structure is
available in public domain resources, confirming its identity as a distinct phytochemical [2].

Primary Plant Source: The heartseed plant, Cardiospermum halicacabum L., is documented
source of cardiospermin [1]. This plant belongs to the Sapindaceae (maple) family and is a fast-

growing, deciduous climbing vine native to tropical and subtropical regions worldwide [3] [4] [5].

The table below summarizes key characteristics of Cardiospermum halicacabum.

Attribute Description

Common Names Heartseed, Balloon Vine, Love-in-a-puff [4] [5].

Growth Habit Herbaceous, climbing vine that uses tendrils to climb [3] [4].

Native Range Tropical and subtropical areas of Africa, the Americas, and Asia [5].

| Key Identifying Features | • Fruit: Papery, inflated, lantern-like capsules containing seeds [4]. • Seeds:

Black with a distinctive white, heart-shaped pattern [4]. • Flowers: Small, white, and inconspicuous [4]. | |

Traditional Uses | Used in traditional medicine for rheumatism, nervous diseases, and as a diuretic; leaves

are also edible as a vegetable [5] [1]. |
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The following workflow and protocol detail the process for isolating and identifying cardiospermin from

plant material.

Start: Plant Material
(C. halicacabum Roots)

Extraction
(Hydroalcoholic solvent

80% Methanol, 20% Water)

Filtration & Concentration
(Vacuum evaporation at 40±5°C)

Fractionation
(Column Chromatography

with Silica Gel)

Isolation & Monitoring
(TLC with various solvent systems)

Structural Elucidation
(NMR Spectroscopy)

End: Compound Identification
(Cardiospermin)

Click to download full resolution via product page

Experimental workflow for the isolation of cardiospermin from plant material.
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Detailed Protocol for Isolation from Roots

This protocol is adapted from a research study on isolating active compounds from C. halicacabum [1].

While the study focused on leaves, it confirms that cardiospermin was isolated from the root in a separate

investigation.

Extraction:

Material Preparation: Collect fresh roots of C. halicacabum, wash thoroughly, and air-dry at
room temperature. Pulverize the dried material into a fine powder using a mechanical grinder.

Maceration: Suspend the dry powder in a hydroalcoholic solvent (e.g., 80% methanol and 20%
distilled water) for cold maceration. The typical ratio is 10g of powder per 100mL of solvent.

Duration: Allow the mixture to macerate for 3-4 days at room temperature, with occasional
shaking.

Filtration and Concentration:

Filter the extract first through muslin cloth and then through filter paper (e.g., Whatman No. 1)
to remove all particulate matter.

Concentrate the filtrate under reduced pressure using a rotary evaporator at a controlled
temperature of 40 ± 5°C to obtain a crude extract.

Fractionation and Purification:

Column Chromatography (CC): Load the crude extract onto a glass column packed with silica
gel (200 mesh). Use a column sized approximately 100cm x 3.5cm for 10g of extract.

Elution: Elute compounds using a gradient of solvents with increasing polarity. Begin with non-
polar solvents like hexane, then move to mixtures of chloroform and methanol (e.g., 9.5:0.5,

8:2, 7:3 v/v), and finally to pure methanol. Collect serial fractions (e.g., 20-50mL each).
Monitoring Fractions: Analyze all collected fractions by Thin-Layer Chromatography (TLC)

using TLC Silica gel 60 F254 plates. A solvent system of Chloroform: Methanol (9:1 v/v) can be
used for development. Visualize spots under UV light (254nm and 365nm) and by spraying with

detecting agents like anisaldehyde-sulfuric acid reagent or iodine vapor.

Identification and Structural Elucidation:

Pool fractions containing pure cardiospermin (as determined by a single spot on TLC) and
evaporate the solvent.

Structural Analysis: Perform Nuclear Magnetic Resonance (NMR) spectroscopy (both 1H and
13C) on the purified compound. Compare the obtained spectral data with published literature or

databases to confirm the identity of the compound as cardiospermin [1].
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Research Context and Future Directions

Anxiolytic Potential: The isolation of cardiospermin from the root was linked to investigations into
its potential as an anxiolytic (anxiety-reducing) agent, providing a specific biological activity for this

compound [1].
Abundant Bioactive Compounds: Research indicates C. halicacabum produces a wide array of

other bioactive compounds, including flavonoids like Kaempferol-3-O-α-L-rhamnoside and Apigenin-
7-O-β-D-glucuronide, which have demonstrated significant antioxidant activity [1].

Navigating Research Limitations

Available scientific literature on cardiospermin is limited. To advance your research:

Targeted Literature Search: Use specialized scientific databases like SciFinder, Reaxys, or PubMed
to search for "cardiospermin" specifically, as general web searches may not yield detailed

information.
Focus on Broader Plant Studies: Many modern studies investigate the bioactivity of crude or

fractionated Cardiospermum halicacabum extracts rather than isolated cardiospermin. Reviewing
these studies can provide valuable context on the plant's overall pharmacological potential.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Chemical Identity and Source of Cardiospermin]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b584328#what-is-

cardiospermin-and-its-source-plant]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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